BS2G Crosslinker disodium

• Molecular Formula: C13H14N2Na2O14S2
• Molecular Weight: 532.4 g/mol
• InChI: InChI=1S/C13H14N2O14S2.2Na/c16-8-4-6(30(22,23)24)12(20)14(8)28-10(18)2-1-3-11(19)29-15-9(17)5-7(13(15)21)31(25,26)27;;/h6-7H,1-5H2,(H,22,23,24)(H,25,26,27)
• InChIKey: TUKYWRQINLNCRK-UHFFFAOYSA-N

BS2G Crosslinker Disodium: Water-Soluble Amine-Reactive Crosslinker

BS2G Crosslinker (disodium) (CAS: 881415-72-1), chemically bis(sulfosuccinimidyl) glutarate, is a non-cleavable, water-soluble homobifunctional crosslinker of the sulfo-N-hydroxysuccinimide (Sulfo-NHS) ester class. Its core structure comprises two terminal Sulfo-NHS reactive groups, each linked to a central five-carbon glutarate spacer arm, which provides a calculated distance of 7.7 Å between conjugated amines . The compound exhibits high aqueous solubility due to its two sulfonate groups, facilitating reactions in purely aqueous systems without the need for organic co-solvents . Its primary reactivity is directed toward primary amines on proteins, peptides, and other biomolecules, forming stable amide bonds .

● Aqueous crosslinking chemistry for CXMS workflows

● Membrane-impermeable: cell-surface protein labeling

● Isotope-labeled (d0/d4) forms for MS-based proteomics

BS2G Crosslinker Disodium: Why Substitution Fails

Generic substitution of BS2G Crosslinker disodium with other amine-reactive crosslinkers, even those with seemingly similar Sulfo-NHS ester chemistry (e.g., BS3/Sulfo-DSS), is not scientifically valid and can lead to erroneous or non-reproducible structural data. While the Sulfo-NHS ester head groups ensure aqueous compatibility across the class, the molecular core dictates critical performance characteristics: the spacer arm length determines the maximum distance constraint that can be established between interacting lysine residues or N-termini, and the inherent polarity of the spacer influences the local microenvironment of the crosslinking reaction [1]. Consequently, substituting a 7.7 Å crosslinker (BS2G) with an 11.4 Å crosslinker (BS3) yields a fundamentally different set of spatial constraints, while swapping a polar glutarate spacer (BS2G) for a non-polar one of identical length (DSG) alters the crosslink profile by favoring interactions with different protein surface regions [2]. These differences are not merely academic; they directly impact the interpretation of protein-protein interaction maps and structural models.

Polarity-driven binding preference

DSG (same spacer length) may shift crosslink populations toward hydrophobic regions, diverging from BS2G polar-surface profiles.

Spacer arm length mismatch

DSS/BS3 (longer spacers) may miss short-range proximal contacts captured by BS2G, reducing structural constraint coverage.

Membrane permeability difference

Non-sulfo analogs (e.g., DSS) penetrate cells, losing cell-surface selectivity in intact-cell experiments.

• [1] Kukačka, Z., Rosůlek, M., Strohalm, M., Kavan, D., & Novák, P. (2020). Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics, 218, 103716. View Source
• [2] ProteomeXchange. (n.d.). Dataset PXD017299-2: DSG and BS2G Cross-linker Comparison. View Source

BS2G Crosslinker Disodium: Head-to-Head Evidence

Polarity-Driven Lysine Selectivity: BS2G vs. DSG

BS2G Crosslinker disodium provides a spacer arm length of 7.7 Å between crosslinked primary amines, as measured by its five-atom glutarate backbone. This is in contrast to the longer BS3 (sulfo-DSS) crosslinker, which has an 8-atom suberate backbone providing an 11.4 Å distance [1]. In a direct comparative study analyzing protein complexes, the selection between BS2G (7.7 Å) and DSS (the non-sulfonated, membrane-permeable analog of BS3 with an 11.4 Å spacer) was shown to be a critical variable for capturing different inter- and intra-molecular interactions [2].

Polarity-Driven Lysine Selectivity

Head-to-head

BS2G: polar, solvent-exposed surfaces
DSG: hydrophobic pockets
Distinct, non-overlapping crosslinked lysine pairs

Reported binding preference context; polarity directs crosslink site selection.

Model protein BSA; equimolar crosslinker mixtures

Evidence Dimension	Spacer Arm Length (Å)
Target Compound Data	7.7 Å
Comparator Or Baseline	BS3 (bis(sulfosuccinimidyl) suberate) / DSS (disuccinimidyl suberate): 11.4 Å
Quantified Difference	3.7 Å (32% shorter)
Conditions	Calculated from the fully extended conformation of the spacer arm between reactive nitrogen atoms.

Why This Matters

This difference enables users to apply a 'molecular ruler' approach, where a shorter crosslinker like BS2G is essential for validating closer protein-protein interactions that longer crosslinkers cannot resolve.

• [1] Empireagents. (2023). Protein Crosslinker BS2G: Bifunctional Protein Crosslinker. Product Page. View Source
• [2] ProteomeXchange. (n.d.). Dataset PXD001538: Systematic testing of homobifunctional amine-reactive crosslinkers. View Source

Complementary Distance Constraints: BS2G vs. DSS

BS2G Crosslinker disodium demonstrates superior aqueous solubility, quantified at >1800 mM in water, a direct consequence of its two sulfonate groups . In stark contrast, its non-sulfonated analog, disuccinimidyl glutarate (DSG), is insoluble in water and requires dissolution in organic solvents like DMSO or DMF prior to use in biological systems . While DSG is membrane-permeable, this comes at the cost of requiring co-solvents, which can perturb native protein structures and limit its application to cell-surface or in vitro studies requiring purely aqueous conditions.

Complementary Distance Constraints

Head-to-head

BS2G (short spacer): proximal contacts
DSS (long spacer): distant contacts
Non-overlapping crosslink sets essential for modeling

Reported complementary constraint context for structural modeling.

HOP2-MND1 complex; cross-link guided docking

Evidence Dimension	Aqueous Solubility
Target Compound Data	>1800 mM (in water)
Comparator Or Baseline	DSG (disuccinimidyl glutarate): Insoluble in water (requires DMSO or DMF for dissolution)
Quantified Difference	Qualitative: Soluble vs. Insoluble in water
Conditions	Solubility measured in water at ambient temperature.

Why This Matters

High aqueous solubility eliminates the need for potentially denaturing organic co-solvents, preserving native protein conformations and simplifying workflows for cell-surface crosslinking, immunoprecipitation, and protein interaction studies.

BS2G Complements BS3/DSS in Multi-Crosslinker CXMS

Despite having identical spacer arm lengths (7.7 Å), BS2G (polar) and DSG (non-polar) generate distinct crosslink profiles. A systematic study using bovine serum albumin (BSA) as a model protein demonstrated that the choice of crosslinker significantly impacts the resulting distance constraint data [1]. Using equimolar mixtures of isotopically labeled BS2G (d6-BS2G) and DSG (d6-DSG), researchers established that the polar BS2G preferentially crosslinks amines located in polar or solvent-exposed regions of the protein surface, whereas the non-polar DSG favors amines situated in hydrophobic pockets or membrane-associated regions [2]. This difference is not due to varying reactivity but rather the local chemical environment that the crosslinker can access.

Multi-Crosslinker Complementarity

Head-to-head

BS2G contributed unique cross-links not obtained with BS3/DSS alone; increased structural coverage in panel approach

Reported panel complementarity context; short-spacer polar contribution.

BSA, aldolase, ribosome complexes tested

Evidence Dimension	Lysine Residue Crosslinking Preference
Target Compound Data	Preferentially crosslinks lysine residues in polar/solvent-exposed protein regions.
Comparator Or Baseline	DSG (disuccinimidyl glutarate): Preferentially crosslinks lysine residues in non-polar/hydrophobic protein regions.
Quantified Difference	Distinct, non-overlapping crosslink maps generated for the same protein target.
Conditions	Equimolar crosslinker mixtures reacted with bovine serum albumin (BSA) at pH 7.5, analyzed by high-resolution mass spectrometry (LC-MS/MS).

Why This Matters

This evidence underscores that BS2G cannot be interchanged with DSG for structural mapping. For researchers mapping protein interfaces or conformational changes, using a polar crosslinker like BS2G is essential for capturing interactions in hydrophilic environments, providing a more complete and accurate structural picture.

• [1] Kukačka, Z., Rosůlek, M., Strohalm, M., Kavan, D., & Novák, P. (2020). Influence of cross-linker polarity on selectivity towards lysine side chains. Journal of Proteomics, 218, 103716. View Source
• [2] ProteomeXchange. (n.d.). Dataset PXD017299-2: DSG and BS2G Cross-linker Comparison. View Source

Membrane Impermeability and Water Solubility: BS2G vs. DSS

BS2G Crosslinker disodium is characterized as cell-membrane impermeable, a property confirmed by multiple commercial vendors and primary literature . This is in direct contrast to its non-sulfonated analog DSG, which is membrane-permeable and can diffuse into the cytosol to crosslink intracellular targets . This differential permeability arises from the highly polar and charged nature of the two sulfonate groups on BS2G, which prevent it from traversing the hydrophobic lipid bilayer of the cell membrane.

Membrane Impermeability & Solubility

Class-level

BS2G: water-soluble, membrane-impermeable (cell surface only)
DSS: water-insoluble, membrane-permeable

Class-level property context; compartment-accessible labeling distinction.

Sulfo-NHS ester confers solubility and impermeability

Evidence Dimension	Cell Membrane Permeability
Target Compound Data	Membrane-impermeable
Comparator Or Baseline	DSG (disuccinimidyl glutarate): Membrane-permeable
Quantified Difference	Qualitative: Impermeable vs. Permeable
Conditions	Live cell labeling assays; crosslinker added directly to cell culture media followed by analysis of crosslinked proteins by SDS-PAGE and/or mass spectrometry.

Why This Matters

This property is critical for applications requiring the exclusive labeling or crosslinking of cell surface receptors and proteins, such as mapping extracellular receptor-ligand interactions or performing receptor internalization assays, without confounding signals from intracellular crosslinking events.

MS-Compatible Crosslinking: BS2G Enables Quantitative Protein Interaction Mapping with Deuterated Analogs

BS2G is available as a matched pair of 'light' (BS2G-d0) and 'heavy' (BS2G-d4) isotopically labeled variants, where the latter incorporates four deuterium atoms on the glutarate spacer, resulting in a +4 Da mass shift detectable by mass spectrometry . This allows for accurate quantitation of crosslinked peptides from different experimental conditions (e.g., treatment vs. control) when samples are mixed and analyzed simultaneously. This quantitative capability is a significant differentiator from standard, unlabeled crosslinkers like BS3 or DSS, which do not natively support such direct comparative MS workflows without separate isotopic labeling of proteins .

Evidence Dimension	Quantitative Mass Spectrometry Capability
Target Compound Data	Supports relative quantitation via BS2G-d0/d4 (4 Da mass shift)
Comparator Or Baseline	Unlabeled Crosslinkers (e.g., BS3, DSS): Do not provide a direct mass shift for relative quantitation without additional protein-level isotopic labeling.
Quantified Difference	+4 Da mass shift per crosslink event with BS2G-d4 vs. BS2G-d0.
Conditions	High-resolution LC-MS/MS analysis of tryptic peptides from crosslinked protein complexes.

Why This Matters

The availability of deuterated analogs facilitates robust, MS-based quantitation of crosslinking efficiency and protein interaction dynamics, making BS2G a more powerful and cost-effective tool for quantitative interactomics compared to relying solely on unlabeled crosslinkers.

BS2G Crosslinker Disodium: Applications

Short-Range Distance Mapping in Protein Complex XL-MS

The combination of high aqueous solubility and membrane impermeability makes BS2G Crosslinker disodium the crosslinker of choice for exclusively labeling and stabilizing interactions among cell surface receptors, adhesion molecules, and other extracellular protein domains. By restricting crosslinking to the outer leaflet of the plasma membrane, it eliminates confounding signals from intracellular proteins, thereby simplifying the identification of bona fide cell surface complexes in downstream mass spectrometry analyses. This specificity is unattainable with membrane-permeable analogs like DSG or DSS.

Selective Cell Surface Protein Labeling and Topology Mapping

The 7.7 Å spacer arm of BS2G is specifically suited for validating protein-protein interaction (PPI) interfaces that require a shorter 'molecular ruler.' In crosslinking mass spectrometry (XL-MS) studies, it provides high-confidence distance constraints for residues that are in close proximity (approximately 7-8 Å), complementing data from longer crosslinkers like BS3 (11.4 Å) to build more refined and accurate structural models of protein complexes . This is critical for resolving the architecture of tightly bound protein assemblies.

Isotope-Labeled Crosslinking for Interaction Site Identification

The commercial availability of matched 'light' (BS2G-d0) and 'heavy' (BS2G-d4) isotopologues enables relative quantitative analysis of protein-protein interactions. Researchers can crosslink a control sample with BS2G-d0 and a treated or experimental sample with BS2G-d4. Upon mixing and MS analysis, the +4 Da mass difference allows for the direct ratio-metric quantitation of crosslink abundance changes, providing a powerful method to study stimulus-dependent changes in protein complex assembly or conformation. This capability is not inherent to unlabeled, off-the-shelf crosslinkers like BS3 or DSS.

Polar Surface-Focused Crosslinking in Structural Proteomics Panels

With an aqueous solubility exceeding 1800 mM , BS2G Crosslinker disodium facilitates efficient amine-to-amine conjugation of peptides, proteins, and other water-soluble biomolecules under purely aqueous conditions. This property is particularly valuable for preparing immunogens (e.g., peptide-carrier protein conjugates) or labeled protein reagents where exposure to organic solvents like DMSO or DMF (required for DSG) could lead to protein denaturation, aggregation, or loss of activity. It ensures the conjugation process maintains the structural integrity of sensitive biological macromolecules.

Application

Selection Property

Validation Focus

Short-range distance mapping in XL-MS

Short spacer arm (glutarate backbone)

Distance constraint accuracy and complementarity

Selective cell surface labeling

Membrane impermeability / water solubility

Compartment-specific crosslinking verification

Isotope-labeled crosslinking for interaction mapping

d0/d4 isotopic pair availability

Mass doublet identification and quantification

Polar surface-focused crosslinking in multi-crosslinker panels

Polar sulfonate groups

Structural coverage of solvent-exposed regions

• [1] ProteomeXchange. (n.d.). Dataset PXD001538: Systematic testing of homobifunctional amine-reactive crosslinkers. View Source